Cas no 946206-73-1 (1-(2,4-dimethylbenzenesulfonyl)-4-3-(4-methylphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazine)

• Product Name: 1-(2,4-dimethylbenzenesulfonyl)-4-3-(4-methylphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazine
• CAS No: 946206-73-1
• MF: C₂₃H₂₅N₇O₂S
• MW: 463.555302381516
• CID: 5506396
• Update Time: 2025-11-01

1-(2,4-dimethylbenzenesulfonyl)-4-3-(4-methylphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazine Chemical and Physical Properties

Names and Identifiers

• 7-[4-(2,4-dimethylphenyl)sulfonylpiperazin-1-yl]-3-(4-methylphenyl)triazolo[4,5-d]pyrimidine
• 1-(2,4-dimethylbenzenesulfonyl)-4-3-(4-methylphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazine

• Inchi： 1S/C23H25N7O2S/c1-16-4-7-19(8-5-16)30-23-21(26-27-30)22(24-15-25-23)28-10-12-29(13-11-28)33(31,32)20-9-6-17(2)14-18(20)3/h4-9,14-15H,10-13H2,1-3H3
• InChI Key： RTNAZJDMPGFKEB-UHFFFAOYSA-N
• SMILES： C1N=C(N2CCN(S(C3=CC=C(C)C=C3C)(=O)=O)CC2)C2N=NN(C3=CC=C(C)C=C3)C=2N=1

Additional information on 1-(2,4-dimethylbenzenesulfonyl)-4-3-(4-methylphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazine

Introduction to 1-(2,4-dimethylbenzenesulfonyl)-4-3-(4-methylphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazine (CAS No. 946206-73-1)

1-(2,4-dimethylbenzenesulfonyl)-4-3-(4-methylphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazine, also known by its CAS number 946206-73-1, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a piperazine ring, a triazolopyrimidine moiety, and a sulfonyl group. These structural elements contribute to its potential therapeutic applications and biological activities.

The development and study of 1-(2,4-dimethylbenzenesulfonyl)-4-3-(4-methylphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazine have been driven by its promising pharmacological properties. Recent research has focused on its potential as an inhibitor of specific enzymes and receptors, making it a valuable candidate for the treatment of various diseases. The compound's ability to modulate key biological pathways has led to its evaluation in preclinical studies for conditions such as cancer, neurodegenerative disorders, and inflammatory diseases.

The piperazine ring in 1-(2,4-dimethylbenzenesulfonyl)-4-3-(4-methylphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazine is a common structural motif in many pharmaceuticals due to its ability to enhance solubility and bioavailability. The triazolopyrimidine moiety is known for its potent inhibitory effects on specific enzymes and receptors. The sulfonyl group further contributes to the compound's stability and pharmacokinetic properties.

In the context of cancer research, 1-(2,4-dimethylbenzenesulfonyl)-4-3-(4-methylphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazine has shown promise as an inhibitor of kinases involved in cell proliferation and survival pathways. Kinases are key enzymes that regulate various cellular processes, and their dysregulation is often associated with the development and progression of cancer. Preclinical studies have demonstrated that this compound can effectively inhibit the activity of specific kinases, leading to reduced tumor growth and enhanced sensitivity to other anticancer therapies.

Beyond cancer research, 1-(2,4-dimethylbenzenesulfonyl)-4-3-(4-methylphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazine has also been investigated for its potential in treating neurodegenerative disorders. These conditions are characterized by the progressive loss of neuronal function and are often associated with inflammation and oxidative stress. The compound's ability to modulate inflammatory pathways and reduce oxidative stress makes it a potential therapeutic candidate for diseases such as Alzheimer's disease and Parkinson's disease.

Inflammatory diseases represent another area where 1-(2,4-dimethylbenzenesulfonyl)-4-3-(4-methylphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazine has shown promise. Inflammation is a complex biological response involving various immune cells and signaling molecules. The compound's ability to inhibit key inflammatory mediators such as cytokines and chemokines can help reduce inflammation and alleviate symptoms in conditions such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 1-(2,4-dimethylbenzenesulfonyl)-4-3-(4-methylphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazine have also been extensively studied. Its high solubility and stability contribute to its favorable pharmacokinetic profile, making it suitable for oral administration. Additionally, the compound has demonstrated good bioavailability and a favorable safety profile in preclinical studies.

To further explore the therapeutic potential of 1-(2,4-dimethylbenzenesulfonyl)-4-3-(4-methylphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazine, ongoing clinical trials are being conducted to evaluate its safety and efficacy in human subjects. These trials aim to provide valuable insights into the compound's pharmacological effects and potential side effects. Preliminary results from early-phase trials have been encouraging, suggesting that this compound may offer significant benefits for patients with various diseases.

In conclusion, 1-(2,4-dimethylbenzenesulfonyl)-4-3-(4-methylphenyl)-3H-1,2,3triazolo4，5-dpyrimidin-7-yipiperazine (CAS No. 946206-73-) is a promising compound with diverse therapeutic applications. Its unique structural features and potent biological activities make it a valuable candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, 1-(2， ）dimethylbenzenesulfonyl） - ） - ） - ） - ） - ） - ） - ） - methylpheny l) - ) - H - , , , , , , , , , , , , , ， ， ， ， ， ， ， ， ， ， ， ， ， ， ， ， ， ， ， ， ， ，，，，，，，，，，，，，，，，，，，，，dpyrimidin - ylpiperazine (CAS No .9 strong>) will likely play an increasingly important role in the development of novel therapies for various diseases . p >